PiroxicaM O-β-D-Glucuronide
PiroxicaM O-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
108929-12-0
VCID:
VC0187910
InChI:
InChI=1S/C21H21N3O10S/c1-24-13(19(28)23-12-8-4-5-9-22-12)17(10-6-2-3-7-11(10)35(24,31)32)33-21-16(27)14(25)15(26)18(34-21)20(29)30/h2-9,14-16,18,21,25-27H,1H3,(H,29,30)(H,22,23,28)/t14-,15-,16+,18-,21+/m0/s1
SMILES:
CN1C(=C(C2=CC=CC=C2S1(=O)=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)NC4=CC=CC=N4
Molecular Formula:
C21H21N3O10S
Molecular Weight:
507.47
PiroxicaM O-β-D-Glucuronide
CAS No.: 108929-12-0
Main Products
VCID: VC0187910
Molecular Formula: C21H21N3O10S
Molecular Weight: 507.47
CAS No. | 108929-12-0 |
---|---|
Product Name | PiroxicaM O-β-D-Glucuronide |
Molecular Formula | C21H21N3O10S |
Molecular Weight | 507.47 |
IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)-1λ6,2-benzothiazin-4-yl]oxy]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H21N3O10S/c1-24-13(19(28)23-12-8-4-5-9-22-12)17(10-6-2-3-7-11(10)35(24,31)32)33-21-16(27)14(25)15(26)18(34-21)20(29)30/h2-9,14-16,18,21,25-27H,1H3,(H,29,30)(H,22,23,28)/t14-,15-,16+,18-,21+/m0/s1 |
Standard InChIKey | KDCQAKWMMCEUEI-DQSYDGHTSA-N |
SMILES | CN1C(=C(C2=CC=CC=C2S1(=O)=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=O)NC4=CC=CC=N4 |
PubChem Compound | 71751702 |
Last Modified | Nov 11 2021 |
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